Cas no 2344685-80-7 (2-Piperidinone, 5-amino-1,5-dimethyl-, hydrochloride (1:2))

• Product Name: 2-Piperidinone, 5-amino-1,5-dimethyl-, hydrochloride (1:2)
• CAS No: 2344685-80-7
• MF: C₇H₁₆Cl₂N₂O
• MW: 215.120739936829
• CID: 5412742
• PubChem ID: 139022709
• Update Time: 2025-05-21

2-Piperidinone, 5-amino-1,5-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1,5-dimethylpiperidin-2-one;dihydrochloride
• EN300-7424980
• 5-amino-1,5-dimethylpiperidin-2-one dihydrochloride
• Z3689012210
• 2344685-80-7
• 2-Piperidinone, 5-amino-1,5-dimethyl-, hydrochloride (1:2)

• Inchi： 1S/C7H14N2O.2ClH/c1-7(8)4-3-6(10)9(2)5-7;;/h3-5,8H2,1-2H3;2*1H
• InChI Key： JBSJZNLXWGDFBH-UHFFFAOYSA-N
• SMILES： N1(C)CC(N)(C)CCC1=O.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 214.0639685g/mol
• Monoisotopic Mass: 214.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-Piperidinone, 5-amino-1,5-dimethyl-, hydrochloride (1:2)

2-Piperidinone, 5-amino-1,5-dimethyl-, hydrochloride (1:2)

2-Piperidinone, 5-amino-1,5-dimethyl-, hydrochloride (1:2) is a chemical compound with the CAS number 2344685-80-7. This compound is a derivative of piperidinone, a six-membered ring containing one oxygen atom and five carbon atoms, with a ketone group at the 2-position. The molecule also features an amino group at the 5-position and two methyl groups at the 1 and 5 positions. The hydrochloride salt form indicates that the compound is in its protonated form, with a 1:2 molar ratio of the base to hydrochloric acid.

The structure of 2-Piperidinone, 5-amino-1,5-dimethyl-, hydrochloride (1:2) makes it a versatile compound with potential applications in various fields, including pharmaceuticals and organic synthesis. The presence of the amino group and methyl substituents introduces functional diversity, enabling this compound to participate in a wide range of chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

One of the most promising areas of research involving 2-Piperidinone derivatives is their application in drug discovery. Scientists have explored their potential as scaffolds for creating compounds with anti-inflammatory, antitumor, and antimicrobial properties. For instance, studies published in reputable journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have demonstrated that piperidinone-based compounds can exhibit significant biological activity when appropriately functionalized.

In addition to its role in drug discovery, 2-Piperidinone derivatives are also being investigated for their utility in catalytic processes. Researchers have reported that certain derivatives can act as efficient catalysts in asymmetric synthesis, enabling the production of chiral molecules with high enantioselectivity. This has opened new avenues for the development of enantioselective catalysts in organic chemistry.

The synthesis of 2-Piperidinone derivatives has been optimized through various methodologies over the years. Traditional approaches involve cyclization reactions or ring-opening strategies to construct the piperidinone ring system. However, recent advancements have introduced more efficient methods, such as microwave-assisted synthesis and continuous flow chemistry, which enhance reaction yields and reduce production times.

From an analytical standpoint, 2-Piperidinone derivatives are often characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These techniques provide detailed insights into the molecular structure and purity of the compound. For example, high-resolution MS has been instrumental in confirming the exact mass and molecular formula of CAS No 2344685-80-7, ensuring its identity matches the intended product.

The pharmacokinetic properties of 2-Piperidinone derivatives are another area of active research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is crucial for their development as therapeutic agents. Recent studies have employed computational modeling alongside experimental approaches to predict and validate these properties, significantly accelerating drug development timelines.

In conclusion, 2-Piperidinone, 5-amino-1,5-dimethyl-, hydrochloride (1:2) represents a valuable compound with diverse applications across multiple disciplines. Its structural versatility and biological activity make it a compelling target for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.